9-cis Retinoyl b-D-Glucuronide
9-cis Retinoyl b-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
153321-67-6
VCID:
VC0126946
InChI:
InChI=1S/C26H38O7/c1-16(11-12-19-18(3)10-7-14-26(19,4)5)8-6-9-17(2)13-15-32-25-22(29)20(27)21(28)23(33-25)24(30)31/h6,8-9,11-13,20-23,25,27-29H,7,10,14-15H2,1-5H3,(H,30,31)/b9-6+,12-11+,16-8-,17-13+/t20-,21-,22+,23-,25+/m0/s1
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCOC2C(C(C(C(O2)C(=O)O)O)O)O)C)C
Molecular Formula:
C26H38O7
Molecular Weight:
462.583
9-cis Retinoyl b-D-Glucuronide
CAS No.: 153321-67-6
Main Products
VCID: VC0126946
Molecular Formula: C26H38O7
Molecular Weight: 462.583
| CAS No. | 153321-67-6 |
|---|---|
| Product Name | 9-cis Retinoyl b-D-Glucuronide |
| Molecular Formula | C26H38O7 |
| Molecular Weight | 462.583 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[(2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C26H38O7/c1-16(11-12-19-18(3)10-7-14-26(19,4)5)8-6-9-17(2)13-15-32-25-22(29)20(27)21(28)23(33-25)24(30)31/h6,8-9,11-13,20-23,25,27-29H,7,10,14-15H2,1-5H3,(H,30,31)/b9-6+,12-11+,16-8-,17-13+/t20-,21-,22+,23-,25+/m0/s1 |
| Standard InChIKey | IYHVRAMISWFIRU-NPWLVQBBSA-N |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCOC2C(C(C(C(O2)C(=O)O)O)O)O)C)C |
| Last Modified | Aug 20 2021 |
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